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Compound of Interest

Compound Name: 2-Fluoroethyl fluoroacetate

Cat. No.: B15290528 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the structural and chemical properties of 2-
Fluoroethyl fluoroacetate, a significant organofluorine compound. Due to the compound's

relevance in toxicological studies and as a precursor in specialized synthesis, this document

collates available data to support research and development activities.

Structural Formula and Chemical Identity
2-Fluoroethyl fluoroacetate is the ester formed from 2-fluoroethanol and fluoroacetic acid.[1]

[2] Its chemical structure is characterized by the presence of two fluorine atoms, one on the

acetyl group and one on the ethyl group.

The structural formula is FCH₂COOCH₂CH₂F.

Logical Structure of 2-Fluoroethyl fluoroacetate
Caption: Ball-and-stick model of 2-Fluoroethyl fluoroacetate.

Physicochemical Properties
A summary of the key quantitative data for 2-Fluoroethyl fluoroacetate is presented in the

table below for easy reference and comparison.
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Property Value

Molecular Formula C₄H₆F₂O₂

Molecular Weight 124.09 g/mol

CAS Number 459-99-4

Appearance Colorless liquid

Boiling Point 147.8 °C (estimated)

Density 1.19 g/cm³ (estimated)

SMILES C(CF)OC(=O)CF

InChI InChI=1S/C4H6F2O2/c5-1-2-8-4(7)3-6/h1-3H2

Experimental Protocols
Synthesis of 2-Fluoroethyl fluoroacetate
A detailed experimental protocol for the synthesis of 2-Fluoroethyl fluoroacetate is described

in the 1949 publication by Saunders and Stacey in the Journal of the Chemical Society.[1]

While direct access to the full experimental details of this specific paper is limited, the general

synthetic approach involves the esterification of fluoroacetic acid with 2-fluoroethanol.

A plausible synthetic workflow, based on general esterification principles, is outlined below. It is

important to note that this is a generalized representation and the specific conditions, reagents,

and purification methods detailed in the original publication should be consulted for precise

replication.

Reactants

Process

Products

Fluoroacetic Acid

Acid Catalyst (e.g., H₂SO₄)

2-Fluoroethanol

Heating/Reflux

2-Fluoroethyl fluoroacetate

Water
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15290528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

